Cas no 2580204-41-5 (8-{(benzyloxy)carbonylamino}isoquinoline-5-carboxylic acid)

• Product Name: 8-{(benzyloxy)carbonylamino}isoquinoline-5-carboxylic acid
• CAS No: 2580204-41-5
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5660868
• PubChem ID: 165886624
• Update Time: 2025-08-03

8-{(benzyloxy)carbonylamino}isoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580204-41-5
• EN300-27724793
• 8-{[(benzyloxy)carbonyl]amino}isoquinoline-5-carboxylic acid
• 8-{(benzyloxy)carbonylamino}isoquinoline-5-carboxylic acid

• Inchi： 1S/C18H14N2O4/c21-17(22)14-6-7-16(15-10-19-9-8-13(14)15)20-18(23)24-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,20,23)(H,21,22)
• InChI Key： UKIAMKNKYBXHDY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)C2C=CN=CC=21)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 8-{(benzyloxy)carbonylamino}isoquinoline-5-carboxylic acid

8-{(Benzyloxy)Carbonylamino}Isoquinoline-5-Carboxylic Acid: A Comprehensive Overview

8-{(Benzyloxy)Carbonylamino}Isoquinoline-5-Carboxylic Acid, with the CAS registry number 2580204-41-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as BCA-Isoq, belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The molecule's structure features a benzyloxy group attached to a carbonyl-amino moiety, which is further connected to an isoquinoline ring system. This unique architecture endows the compound with intriguing chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of isoquinoline derivatives in the development of novel therapeutic agents. For instance, researchers have explored the role of BCA-Isoq in modulating cellular signaling pathways, particularly those involving kinases and proteases. These findings suggest that the compound may serve as a lead molecule for designing inhibitors targeting specific enzymes associated with diseases such as cancer and neurodegenerative disorders. The benzyloxy group, a common protective moiety in organic synthesis, plays a crucial role in stabilizing the molecule during synthesis and enhancing its solubility properties.

The synthesis of 8-{(Benzyloxy)Carbonylamino}Isoquinoline-5-Carboxylic Acid involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the isoquinoline ring through cyclization reactions, followed by functionalization with the benzyloxy carbonyl amino group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis pathway, making it more environmentally friendly and cost-effective.

In terms of biological activity, BCA-Isoq has demonstrated promising results in preclinical studies. For example, it has been shown to exhibit selective inhibition against certain protein kinases, which are key players in cell proliferation and survival. Additionally, the compound's ability to penetrate cellular membranes suggests its potential as a drug candidate for treating intracellular pathogens or diseases characterized by aberrant signaling pathways. Researchers are currently investigating its efficacy in animal models to better understand its pharmacokinetics and toxicity profiles.

The structural versatility of 8-{(Benzyloxy)Carbonylamino}Isoquinoline-5-Carboxylic Acid also makes it an attractive candidate for materials science applications. Its conjugated aromatic system and functional groups provide opportunities for designing advanced materials with tailored electronic properties. For instance, derivatives of this compound have been explored as candidates for organic semiconductors and sensors due to their ability to undergo reversible redox reactions under specific conditions.

In conclusion, 8-{(Benzyloxy)Carbonylamino}Isoquinoline-5-Carboxylic Acid represents a compelling example of how structural complexity can lead to multifaceted functionality. With ongoing research into its synthesis, biological activity, and material applications, this compound holds great promise for advancing both medicinal chemistry and materials science. As new insights emerge from interdisciplinary studies, it is likely that BCA-Isoq will continue to be a focal point for innovation in these fields.